Cas no 2137992-81-3 (4-(4-amino-1H-pyrazol-1-yl)methyl-1-methylpyrrolidin-2-one)

• Product Name: 4-(4-amino-1H-pyrazol-1-yl)methyl-1-methylpyrrolidin-2-one
• CAS No: 2137992-81-3
• MF: C₉H₁₄N₄O
• MW: 194.233661174774
• CID: 5995539
• PubChem ID: 165956495
• Update Time: 2025-08-04

4-(4-amino-1H-pyrazol-1-yl)methyl-1-methylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(4-amino-1H-pyrazol-1-yl)methyl-1-methylpyrrolidin-2-one
• 4-[(4-amino-1H-pyrazol-1-yl)methyl]-1-methylpyrrolidin-2-one
• 2137992-81-3
• EN300-1113200

• Inchi： 1S/C9H14N4O/c1-12-4-7(2-9(12)14)5-13-6-8(10)3-11-13/h3,6-7H,2,4-5,10H2,1H3
• InChI Key： ZKPWVVIOMRIBRO-UHFFFAOYSA-N
• SMILES： O=C1CC(CN2C=C(C=N2)N)CN1C

Computed Properties

• Exact Mass: 194.11676108g/mol
• Monoisotopic Mass: 194.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 64.2Ų

Additional information on 4-(4-amino-1H-pyrazol-1-yl)methyl-1-methylpyrrolidin-2-one

Recent Advances in the Study of 4-(4-amino-1H-pyrazol-1-yl)methyl-1-methylpyrrolidin-2-one (CAS: 2137992-81-3)

The compound 4-(4-amino-1H-pyrazol-1-yl)methyl-1-methylpyrrolidin-2-one (CAS: 2137992-81-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrolidin-2-one scaffold and pyrazole moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, particularly in the context of kinase inhibition and targeted drug delivery.

One of the key areas of investigation has been the role of this compound as a kinase inhibitor. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. Preliminary in vitro studies have demonstrated that 4-(4-amino-1H-pyrazol-1-yl)methyl-1-methylpyrrolidin-2-one exhibits selective inhibition against specific kinase targets, with IC50 values in the nanomolar range. These findings suggest its potential as a lead compound for the development of novel kinase inhibitors.

In addition to its kinase inhibitory activity, recent research has explored the compound's utility in targeted drug delivery systems. The presence of the amino-pyrazole group allows for facile conjugation with various drug molecules, enabling the development of prodrugs with enhanced bioavailability and reduced off-target effects. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the successful conjugation of this compound with a cytotoxic agent, resulting in a prodrug that demonstrated improved tumor-specific delivery and efficacy in preclinical models.

Structural-activity relationship (SAR) studies have also been a focal point of recent research. By systematically modifying the pyrrolidin-2-one and pyrazole moieties, researchers have identified key structural features that influence the compound's biological activity. These insights have paved the way for the design of second-generation derivatives with improved pharmacokinetic properties and reduced toxicity profiles. Computational modeling and molecular docking studies have further elucidated the binding interactions between the compound and its biological targets, providing a rational basis for future drug design efforts.

Despite these promising advancements, challenges remain in the clinical translation of 4-(4-amino-1H-pyrazol-1-yl)methyl-1-methylpyrrolidin-2-one. Issues such as metabolic stability, in vivo toxicity, and formulation optimization need to be addressed in future studies. However, the compound's versatility and demonstrated biological activity make it a compelling candidate for further investigation. Ongoing research is expected to shed light on its full therapeutic potential and pave the way for its eventual application in clinical settings.